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An In-depth Review of Dimethyl(2-bromoethyl)phosphonate and its Diethyl Analogue for

Researchers and Drug Development Professionals

Introduction
Organophosphorus compounds, particularly phosphonates, are of significant interest in

medicinal chemistry and materials science due to their diverse functionalities.[1] Dimethyl(2-
bromoethyl)phosphonate is a bifunctional organic molecule that serves as a valuable

intermediate in organic synthesis. Its structure, featuring a reactive bromoethyl group and a

stable dimethyl phosphonate moiety, allows for its use as a molecular bridge to link different

chemical fragments.[1]

While specific literature on Dimethyl(2-bromoethyl)phosphonate is limited, its properties and

reactivity can be inferred from its widely studied and commercially available analogue,

Diethyl(2-bromoethyl)phosphonate.[1] This technical guide provides a comprehensive review of

the synthesis, chemical properties, and applications of these critical reagents, with a focus on

the well-documented diethyl ester as a representative model. Phosphonates are recognized as

stable bioisosteres of phosphates, making them valuable in the design of therapeutic agents

and enzyme inhibitors.[2] The carbon-phosphorus bond in phosphonates is resistant to

hydrolysis, a key feature for developing metabolically stable drug candidates.[1][3]
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Physicochemical and Spectroscopic Properties
The following tables summarize the key physical, chemical, and spectroscopic data for

Diethyl(2-bromoethyl)phosphonate, the close analogue of Dimethyl(2-
bromoethyl)phosphonate.

Table 1: Physical and Chemical Properties of Diethyl(2-bromoethyl)phosphonate

Property Value Reference(s)

CAS Number 5324-30-1 [4]

Molecular Formula C₆H₁₄BrO₃P [4][5]

Molecular Weight 245.05 g/mol [4]

Appearance
Clear colorless to slightly

yellow liquid
[5]

Density 1.348 g/mL at 25 °C

Boiling Point 75 °C at 1 mmHg

Refractive Index (n20/D) 1.461

Flash Point 110 °C (closed cup)

Water Solubility 20 g/L at 25 °C [5]

Table 2: Spectroscopic Data for Diethyl(2-bromoethyl)phosphonate

Spectroscopy Type Key Peaks/Shifts (Solvent) Reference(s)

¹H NMR

δ (ppm) = 4.126 (m, 4H), 3.537

(q, 2H), 2.393 (m, 2H), 1.340

(t, 6H) (CDCl₃)

[6][7]

³¹P NMR δ (ppm) = 26.4 (CDCl₃) [6]

¹³C NMR

δ (ppm) = 64.0 (d, OCH₂), 66.5

(d, OCH₂), 29.4 (d, CH₂Br),

16.0 (d, 2xCH₃) (CDCl₃)

[8]
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Synthesis of Alkyl (2-Bromoethyl)phosphonates
The primary method for synthesizing alkyl (2-bromoethyl)phosphonates is the Michaelis-

Arbuzov reaction.[1][9] This reaction involves the treatment of a trialkyl phosphite with an alkyl

halide.[9][10]

Experimental Protocol: Synthesis of Diethyl(2-
bromoethyl)phosphonate
This protocol is adapted from a patented synthesis method.[6]

Materials:

1,2-dibromoethane (0.8 mol)

Triethylphosphite (0.2 mol)

Two-necked 150 mL round-bottom flask

Reflux condenser

Stirring apparatus

Rotary evaporator

Vacuum distillation apparatus

Procedure:

To a two-necked 150 mL round-bottom flask, add 1,2-dibromoethane (69 mL, 0.8 mol).

While stirring, add triethylphosphite (34.3 mL, 0.2 mol) to the flask.

Heat the reaction mixture to reflux and maintain for 2 hours.

After the reflux period, remove the excess 1,2-dibromoethane using a rotary evaporator with

gentle warming at 60-70°C.
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The resulting residue is then purified by vacuum distillation (2 mmHg, 95-105°C or 1 mmHg,

75°C) to yield Diethyl(2-bromoethyl)phosphonate.

Expected Yield: 95%[6]

1,2-dibromoethane

Michaelis-Arbuzov
Reaction

(Reflux, 2h)

Excess

Triethylphosphite

Diethyl(2-bromoethyl)phosphonate

Bromoethane
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Synthesis of Diethyl(2-bromoethyl)phosphonate via the Michaelis-Arbuzov reaction.

Applications in Research and Development
Diethyl(2-bromoethyl)phosphonate is a versatile reagent with numerous applications in organic

synthesis and drug development.[11] Its bifunctional nature allows for the introduction of the

phosphonate moiety into a variety of molecular scaffolds.

Key Applications:

Synthesis of Bioactive Molecules: It serves as a crucial intermediate in the synthesis of

phosphonate derivatives with potential biological activities.[11] The phosphonate group can

act as a non-hydrolyzable mimic of phosphate groups in biological systems.[2][12]

Drug Development: This compound is utilized in the development of pharmaceuticals,

including those targeting neurological disorders.[11] Phosphonate nucleotide analogues are

established antiviral medications.[2]

Materials Science: It is a reactant in the synthesis of organosoluble zirconium phosphonate

nanocomposites.

Organic Synthesis: Diethyl(2-bromoethyl)phosphonate is employed in various organic

reactions, including:
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Radical coupling

Click-chemistry

Asymmetric epoxidation of unfunctionalized olefins

Negishi alkyl-aryl cross-coupling

Dental Adhesives: It is used in the synthesis of hydrolytically stable phosphonic acids for

dental applications.

Applications

Diethyl(2-bromoethyl)phosphonate
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Key application areas of Diethyl(2-bromoethyl)phosphonate.

Biological Significance of Phosphonates
Phosphonate-containing compounds exhibit a wide range of biological activities, primarily due

to their ability to mimic natural phosphate-containing molecules.[3][12] This mimicry, combined

with the metabolic stability of the P-C bond, makes them attractive candidates for drug design.

[3][12]

Enzyme Inhibition: Phosphonates can act as competitive inhibitors of enzymes that process

phosphate substrates.[13]

Antiviral Activity: Several phosphonate nucleotide analogues, such as Tenofovir and Adefovir,

are potent antiviral drugs used in the treatment of HIV and Hepatitis B.[2]
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Antibacterial and Herbicide Properties: Some phosphonates have demonstrated antibacterial

and herbicidal activities.[13]

Immunomodulation: Synthetic phosphoantigens containing phosphonate groups can

stimulate γδ-T-lymphocytes, suggesting their potential in immunotherapy.[14]

Conclusion
Dimethyl(2-bromoethyl)phosphonate and its diethyl analogue are valuable and versatile

reagents in modern chemical research and development. While specific data for the dimethyl

ester is scarce, the extensive information available for Diethyl(2-bromoethyl)phosphonate

provides a solid foundation for its application in the synthesis of novel compounds with

potential therapeutic and material science applications. The straightforward synthesis via the

Michaelis-Arbuzov reaction and the diverse reactivity of the bromoethyl and phosphonate

functionalities ensure its continued importance as a key building block in the creation of

complex and functional molecules. Further research into the specific properties and reactions

of Dimethyl(2-bromoethyl)phosphonate is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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